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Compound of Interest

Compound Name: Flopropione

Cat. No.: B000290 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential guidance

on the proper disposal of flopropione, a 5-HT receptor antagonist and catechol-o-

methyltransferase (COMT) inhibitor, to promote laboratory safety and environmental

responsibility.

Immediate Safety and Handling Precautions
According to its Safety Data Sheet (SDS), flopropione is classified as acutely toxic if

swallowed (Category 3)[1]. Therefore, stringent adherence to safety protocols is necessary.

When handling flopropione, always use personal protective equipment (PPE), including

gloves, lab coats, and eye protection. All handling should occur in a well-ventilated area to

avoid inhalation of any dust or aerosols[1]. In case of accidental contact, rinse the affected skin

area thoroughly with water and remove contaminated clothing. If flopropione comes into

contact with the eyes, flush immediately with large amounts of water[1].

Step-by-Step Disposal Protocol
The primary and preferred method for the disposal of unused or expired flopropione is through

a certified drug take-back program[2][3]. These programs ensure that chemical waste is

managed in an environmentally sound manner. If a take-back program is not accessible, the

following procedure, based on general best practices for chemical waste and information from

the flopropione SDS, should be followed.
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Step 1: Personal Protective Equipment (PPE) and Preparation Before beginning the disposal

process, ensure you are wearing appropriate PPE, including chemical-resistant gloves, a lab

coat, and safety goggles. Work in a designated and well-ventilated area, preferably within a

chemical fume hood.

Step 2: Containment and Neutralization (for spills) In the event of a spill, prevent further spread

by containing the material. Absorb any liquid solutions with an inert, finely-powdered liquid-

binding material such as diatomite or universal binders. Decontaminate surfaces and any

equipment that came into contact with the flopropione by scrubbing with alcohol[1].

Step 3: Preparing for Disposal (in the absence of a take-back program) For unused

flopropione that cannot be returned via a take-back program, the following steps are

recommended for disposal in household trash, a method advised by the FDA for non-flush list

medicines when other options are unavailable[3][4].

Do Not Crush: Do not crush tablets or capsules.

Mix with Undesirable Substance: Remove the flopropione from its original container and

mix it with an unpalatable substance such as used coffee grounds, dirt, or cat litter[2][4]. This

step makes the chemical less appealing to children and pets and helps prevent diversion

from the trash.

Seal in a Container: Place the mixture into a sealable plastic bag or another container that

can be closed to prevent leakage[2][4].

Dispose of in Trash: Throw the sealed container into the household trash[4].

De-identify Packaging: Before disposing of the original container, scratch out all personal or

identifying information from the label to protect privacy[2][4].

Important Note: Never flush flopropione down the toilet or drain unless specifically instructed

to do so by the manufacturer or a certified waste disposal entity. This practice can lead to

contamination of water systems.

Chemical and Physical Properties of Flopropione
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A summary of the key quantitative data for flopropione is provided in the table below for easy

reference.

Property Value Source

Molecular Formula C9H10O4 [1][5][6][7]

Molecular Weight 182.17 g/mol [1][6]

CAS Number 2295-58-1 [1][5][7]

Appearance Crystalline Solid N/A

Solubility
DMSO: 36 mg/mL (197.61

mM)
[8]

Storage Temperature
-20°C for 1 year, -80°C for 2

years
[9]

Logical Workflow for Flopropione Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of flopropione.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b000290?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-100562/Flopropione-SDS-MedChemExpress.pdf
https://en.wikipedia.org/wiki/Flopropione
https://pubchem.ncbi.nlm.nih.gov/compound/Flopropione
https://commonchemistry.cas.org/detail?cas_rn=2295-58-1
https://file.medchemexpress.com/batch_PDF/HY-100562/Flopropione-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Flopropione
https://file.medchemexpress.com/batch_PDF/HY-100562/Flopropione-SDS-MedChemExpress.pdf
https://en.wikipedia.org/wiki/Flopropione
https://commonchemistry.cas.org/detail?cas_rn=2295-58-1
https://www.selleckchem.com/products/flopropione.html
https://www.medchemexpress.com/Flopropione.html
https://www.benchchem.com/product/b000290?utm_src=pdf-body
https://www.benchchem.com/product/b000290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Flopropione for Disposal

Is a certified drug
 take-back program available?

Dispose via
 take-back program

Yes

Is trash disposal
 permissible by local regulations?

No

End

Contact Environmental Health & Safety (EHS)
 for guidance

No

Prepare for Trash Disposal

Yes

Mix with unpalatable
 substance (e.g., coffee grounds)

Place mixture in a
 sealed container

Dispose of sealed
 container in trash

Scratch personal info
 from original packaging

Dispose of packaging

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of flopropione.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b000290?utm_src=pdf-body-img
https://www.benchchem.com/product/b000290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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